Cas no 2137877-97-3 (3-Pyridinemethanesulfonamide, 5-bromo-N-methyl-)

• Product Name: 3-Pyridinemethanesulfonamide, 5-bromo-N-methyl-
• CAS No: 2137877-97-3
• MF: C₇H₉BrN₂O₂S
• MW: 265.127559423447
• CID: 5287811
• Update Time: 2025-10-21

3-Pyridinemethanesulfonamide, 5-bromo-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanesulfonamide, 5-bromo-N-methyl-

• Inchi： 1S/C7H9BrN2O2S/c1-9-13(11,12)5-6-2-7(8)4-10-3-6/h2-4,9H,5H2,1H3
• InChI Key： FGYGRYXRQYFJKE-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C=C1CS(NC)(=O)=O

Additional information on 3-Pyridinemethanesulfonamide, 5-bromo-N-methyl-

Comprehensive Overview of 3-Pyridinemethanesulfonamide, 5-bromo-N-methyl- (CAS No. 2137877-97-3)

3-Pyridinemethanesulfonamide, 5-bromo-N-methyl- (CAS No. 2137877-97-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine core and sulfonamide functional group, is widely studied for its potential applications in drug discovery and material science. With the increasing demand for novel bioactive molecules, researchers are exploring the unique properties of 5-bromo-N-methyl-3-pyridinemethanesulfonamide to develop innovative solutions for various industries.

The molecular structure of 3-Pyridinemethanesulfonamide, 5-bromo-N-methyl- features a bromine substituent at the 5-position of the pyridine ring, which enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of the N-methylsulfonamide group further contributes to its versatility, enabling it to participate in diverse chemical reactions. This compound is often utilized in the synthesis of heterocyclic compounds, which are pivotal in the development of new pharmaceuticals and agrochemicals.

In recent years, the scientific community has shown growing interest in CAS No. 2137877-97-3 due to its potential role in addressing global challenges such as antimicrobial resistance and crop protection. Researchers are investigating its efficacy as a precursor for antimicrobial agents and pesticides, aligning with the current focus on sustainable and eco-friendly solutions. The compound's ability to modulate biological pathways makes it a promising candidate for next-generation therapeutics.

From a commercial perspective, 5-bromo-N-methyl-3-pyridinemethanesulfonamide is gaining traction in the fine chemicals market. Manufacturers and suppliers are increasingly listing this compound in their catalogs to meet the rising demand from academic and industrial laboratories. Its applications extend to material science, where it is used to develop advanced polymers and coatings with enhanced performance characteristics.

The synthesis and characterization of 3-Pyridinemethanesulfonamide, 5-bromo-N-methyl- involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency. Quality control measures are critical, as impurities can significantly impact the compound's performance in downstream applications. This underscores the importance of sourcing CAS No. 2137877-97-3 from reputable suppliers who adhere to stringent quality standards.

Looking ahead, the potential of 3-Pyridinemethanesulfonamide, 5-bromo-N-methyl- is vast, with ongoing research exploring its utility in catalysis and nanotechnology. As the scientific community continues to uncover new applications, this compound is poised to play a pivotal role in advancing innovation across multiple sectors. Its unique combination of structural features and reactivity positions it as a key player in the future of chemical research and development.